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Antimicrobial Efficacy of Chloramine-T in Gypsum

The primary goal of adding CHT is to achieve bulk disinfection of the dental cast, effectively mitigating the

risk of cross-contamination between the clinic and laboratory [1] [2]. The antimicrobial effect is

concentration-dependent, with 0.5% w/w showing superior performance.

The table below summarizes the quantitative findings from a study that evaluated the zone of inhibition

against Candida albicans for different CHT concentrations [1] [3]:

CHT Concentration
(w/w)

Mean Zone of Inhibition
(mm)

Standard Deviation
(mm)

Antimicrobial
Efficacy

0% (Control) 0.00 0.00 None

0.1% 0.70 ±1.05 Low

0.25% 2.70 ±2.35 Moderate

0.5% 20.80 ±1.68 High
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Statistical analysis (one-way ANOVA, p < 0.05) confirmed that the differences between all groups were

significant, establishing 0.5% as the most effective concentration for creating a self-disinfecting dental stone

[1].

Experimental Protocol for Incorporation and Testing

For researchers aiming to replicate or build upon these findings, the following detailed methodologies are

provided.

Protocol 1: Fabrication of CHT-incorporated Gypsum Discs for
Antimicrobial Testing

This protocol is used to create samples for evaluating antimicrobial activity via the Kirby-Bauer method [1]

[3].

Primary Objective: To determine the antimicrobial efficacy of CHT-incorporated Type III gypsum

against C. albicans.
Materials:

Type III gypsum (e.g., Kalstone, Kalabhai)
Chloramine-T trihydrate powder

Digital weighing scale (e.g., Sartorius, accuracy 0.001g)
Custom mold (9 mm diameter, 3 mm thickness)

Sabouraud Dextrose Agar (SDA) plates
Culture of Candria albicans

Sample Fabrication:
Weighing: Weigh 10g of Type III gypsum powder. Separately, weigh CHT powder to achieve

the desired w/w concentration (0.050g for 0.5%, 0.025g for 0.25%, etc.) [1].
Mixing: Manually mix the gypsum and CHT powders in a dry state to ensure a homogeneous

distribution of the disinfectant [1].
Mixing with Water: Add the powder mixture to water according to the manufacturer's specified

water-powder ratio and mix mechanically [1] [4].
Pouring and Setting: Pour the mixture into the mold, clamp it, and allow it to set for 45 minutes

before retrieving the samples [1].
Antimicrobial Testing (Kirby-Bauer Method):

Culture Preparation: Culture C. albicans in Sabouraud Dextrose Broth until turbidity matches a
0.5 McFarland standard [1].
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Lawn Culture: Evenly lawn the microbial suspension onto SDA plates using a sterile cotton

swab [1].
Incubation: Place the fabricated gypsum discs onto the inoculated agar plates. Incubate the

plates at 37°C for 24 hours [1].
Measurement: Measure the zone of inhibition (the clear halo around the disc) using digital

calipers along two perpendicular diameters. Record the average as the result [1].

The workflow for this testing protocol is as follows:
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Start Experiment

Weigh Gypsum & 0.5% w/w CHT

Mix Powders Dry

Mix with Water per Manufacturer

Pour into Mold (9mm⌀ x 3mm)

Set for 45 mins

Place Gypsum Disc
on Agar

Prepare C. albicans Lawn
on SDA Plate

Incubate at 37°C for 24h

Measure Zone of
Inhibition (mm)

Analyze Data
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Protocol 2: Evaluating the Effect of CHT on Physical Properties
of Gypsum

It is crucial to verify that the added disinfectant does not adversely affect the gypsum's physical properties.

This protocol assesses setting time and abrasion resistance [5].

Primary Objective: To evaluate the effect of 0.5% w/w CHT on the setting time and abrasion

resistance of Type III gypsum.
Materials:

Vicat needle apparatus (e.g., AIMIL Ltd.)
Two-body wear test apparatus

Digital weighing machine
Vacuum mixer

Setting Time Test:
Sample Preparation: Prepare gypsum mixes with and without (control) 0.5% w/w CHT, using

the standard water-powder ratio [5].
Testing: Use the Vicat apparatus according to standard specifications (e.g., IS: 5513) to

determine the initial setting time [5].
Analysis: Compare the setting time of the experimental group with the control group.

Abrasion Resistance Test:
Sample Preparation: Fabricate disc-shaped samples (e.g., 15mm diameter, 3mm thickness)

from gypsum with and without 0.5% w/w CHT [5].
Testing: Subject the samples to a two-body wear test. Record the pre-weight and post-weight

of the samples to measure material loss [5].
Analysis: Compare the weight loss and abrasion resistance between the control and

experimental groups.

Impact on Key Physical Properties of Gypsum

The incorporation of a disinfectant must not render the gypsum unsuitable for its intended use. Research on

0.5% w/w CHT shows the following effects on Type III gypsum:
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Physical
Property

Effect of 0.5% w/w CHT
Clinical/Research
Significance

Setting Time Minimal increase (0.08 seconds), not clinically

significant [5]

No impact on clinical

manipulation workflow.

Abrasion
Resistance

No statistically significant difference from control

[5]

Maintains surface durability for

handling and articulation.

Dimensional
Stability

Not directly tested for CHT. However, one study

showed other disinfectants (e.g., Sodium
Hypochlorite) caused significant dimensional

change [4].

Critical gap for future
research. Requires verification
for CHT.

Recommended Application Notes for Researchers

Optimal Concentration: The evidence strongly supports the use of 0.5% w/w Chloramine-T for

effective self-disinfection of Type III gypsum against C. albicans [1] [3].
Material Compatibility: Preliminary results indicate that this concentration does not adversely affect

setting time or abrasion resistance in a clinically meaningful way, making it promising for practical
application [5].

Critical Research Gaps: Before clinical adoption, further investigation is mandatory. Key areas
include:

Broader Antimicrobial Spectrum: Testing efficacy against other pathogens like bacteria (e.g.,
E. coli, S. aureus) and viruses [1] [2].

Comprehensive Property Analysis: Evaluating the impact on critical properties such as
compressive strength, surface hardness, and dimensional stability [2] [4]. The potential for

dimensional change is a particular concern based on studies of other disinfectants [4].
Long-term Stability: Assessing the shelf-life of the CHT-gypsum admixture and the longevity

of its antimicrobial effect.

The following diagram outlines the critical pathway for developing and validating a self-disinfecting gypsum

product:
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Define Objective:
Self-disinfecting Gypsum

Select Disinfectant & Concentrations
(e.g., 0.1%, 0.25%, 0.5% w/w CHT)

Phase I: Efficacy Screening

Test Antimicrobial Efficacy
(Kirby-Bauer, C. albicans)

Phase II: Material Property Assessment

Test Physical Properties
(Setting Time, Abrasion)

Test Dimensional Stability

Phase III: Advanced Validation

Test Compressive &
Tensile Strength

Test Broader Antimicrobial
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Clinical Recommendation
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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